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Compound of Interest

Compound Name: (4-Fluorophenyl)methanol-d4

Cat. No.: B15554259

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like (4-Fluorophenyl)methanol-d4 is a critical

component of laboratory safety and environmental responsibility. This guide provides a

detailed, step-by-step procedure for the safe disposal of (4-Fluorophenyl)methanol-d4,

ensuring compliance with standard safety protocols.

(4-Fluorophenyl)methanol-d4 is classified as a halogenated organic compound due to the

presence of fluorine.[1] Its disposal must be managed to mitigate potential environmental and

health risks. The deuteration of the compound is not expected to significantly alter its chemical

hazards compared to its non-deuterated counterpart, 4-Fluorobenzyl alcohol. Therefore, safety

and disposal protocols for similar halogenated and combustible materials are applicable.

Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all relevant safety measures are in place.

This includes wearing appropriate Personal Protective Equipment (PPE) and working in a well-

ventilated area, preferably a chemical fume hood.[2]

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[3]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[3]

Quantitative Data Summary
While specific quantitative data for (4-Fluorophenyl)methanol-d4 is not readily available, the

data for its non-deuterated analog, 4-Fluorobenzyl alcohol, provides a useful reference.

Property Value Source

CAS Number
459-56-3 (for 4-Fluorobenzyl

alcohol)
[4][5]

Molecular Formula C₇H₃D₄FO

Appearance Liquid [5]

Boiling Point Not available

Flash Point 90 °C (194 °F) - closed cup [5]

Density 1.156 g/mL at 25 °C [5]

Storage Class 10 - Combustible liquids [5]

Step-by-Step Disposal Protocol
The following procedure outlines the approved method for the disposal of (4-
Fluorophenyl)methanol-d4 from a laboratory setting.

1. Waste Segregation:

It is crucial to segregate halogenated organic waste from non-halogenated waste streams to

ensure proper treatment and disposal.[1][6]

(4-Fluorophenyl)methanol-d4 waste should be collected in a designated, properly labeled,

and chemically compatible container for halogenated organic compounds.[1][2] These
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containers are often color-coded (e.g., green) for easy identification.[1]

2. Container Labeling:

Affix a hazardous waste tag to the container before adding any waste.[2]

The label must include:

The full chemical name: "(4-Fluorophenyl)methanol-d4".

The words "Hazardous Waste".

An indication of the hazards (e.g., Combustible, Toxic).[6]

The accumulation start date.

The name and contact information of the waste generator.

3. Waste Accumulation:

All transfers of (4-Fluorophenyl)methanol-d4 waste into the designated container should

be performed in a chemical fume hood to minimize inhalation exposure.[2]

Keep the waste container securely closed when not in use to prevent the release of vapors.

[2]

Do not overfill the container; it is recommended to fill it to no more than 90% of its capacity.

4. Storage of Waste Container:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[2]

The container must be stored in secondary containment, such as a chemically resistant tub,

to contain any potential leaks.[2]

Store the container away from incompatible materials, direct sunlight, and sources of heat or

ignition.[2]
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5. Arranging for Disposal:

Once the container is full or the accumulation time limit set by your institution is reached,

arrange for a waste pickup from your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.[2][7]

(4-Fluorophenyl)methanol-d4 should be disposed of by incineration in a chemical

incinerator equipped with an afterburner and scrubber.[7]

Spill Management Protocol
In the event of a spill, the following steps should be taken immediately:

1. Evacuate and Ventilate:

If the spill is significant, evacuate the immediate area.

Ensure the area is well-ventilated. If the spill is outside a fume hood, it may be necessary to

evacuate the laboratory and contact EHS.[2]

2. Control Ignition Sources:

As the material is combustible, extinguish any nearby open flames and turn off spark-

producing equipment.[2]

3. Contain the Spill:

Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to

contain and absorb the spill.[2]

4. Collect and Dispose of Spill Debris:

Carefully collect the absorbed material and place it in a sealed, leak-proof container.[2]

Label the container as "Spill Debris" along with the chemical name and affix a hazardous

waste tag.[2]

Arrange for the disposal of the spill debris through your institution's EHS department.[2]
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5. Decontaminate the Area:

Clean the spill area with soap and water.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (4-Fluorophenyl)methanol-d4.
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Disposal Workflow for (4-Fluorophenyl)methanol-d4

Start: (4-Fluorophenyl)methanol-d4 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a spill?

Follow Spill Management Protocol

Yes

Segregate as Halogenated
Organic Waste

No

Use Designated & Labeled
Waste Container

Store in Satellite
Accumulation Area

(Secondary Containment)

Arrange for EHS Pickup
for Incineration

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (4-Fluorophenyl)methanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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